3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
Overview
Description
“3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine” is a heterocyclic organic compound . It has a molecular weight of 210.67 . It is used as a pharmaceutical intermediate .
Molecular Structure Analysis
The InChI code for “3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine” is1S/C9H11ClN4/c1-9(2,3)8-12-11-7-5-4-6(10)13-14(7)8/h4-5H,1-3H3
. This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
“3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine” is a solid compound with a molecular weight of 210.67 .Scientific Research Applications
- Bicyclic fused [1,2,4]triazolo [4,3-b]pyridazine serves as a building block for new low-sensitivity high-energy materials. For instance, compounds like 6,7-diamino-3,8-dinitro-[1,2,4]triazolo [4,3-b]pyridazine and 7-amino-6-azido-3,8-dinitro-[1,2,4]triazolo [4,3-b]pyridazine have been synthesized and characterized .
- Researchers have explored the use of [1,2,4]triazolo[4,3-b]pyridazine derivatives in the synthesis of azapentalenes. Notably, compounds with an azido group substituted ortho to the pyrazole ring have been investigated .
- 3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine is used as a reference standard in pharmaceutical testing. Its high quality ensures accurate results in various analytical applications .
High-Energy Materials
Azapentalenes Synthesis
Pharmaceutical Testing
Chemical Properties and Toxicity Studies
properties
IUPAC Name |
3-tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN4/c1-9(2,3)8-12-11-7-5-4-6(10)13-14(7)8/h4-5H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIAUBHCLFFRPGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN=C2N1N=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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